Cas no 1260885-63-9 (3-(3-bromo-2-fluorophenyl)piperidine)

• Product Name: 3-(3-bromo-2-fluorophenyl)piperidine
• CAS No: 1260885-63-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6007507
• PubChem ID: 83392514
• Update Time: 2025-05-26

3-(3-bromo-2-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)piperidine
• Piperidine, 3-(3-bromo-2-fluorophenyl)-
• EN300-1893526
• 1260885-63-9

• Inchi： 1S/C11H13BrFN/c12-10-5-1-4-9(11(10)13)8-3-2-6-14-7-8/h1,4-5,8,14H,2-3,6-7H2
• InChI Key： FCNQWGHBFJTBBR-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=CC(Br)=C2F)C1

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 289.4±40.0 °C(Predicted)
• pka: 9.71±0.10(Predicted)

Additional information on 3-(3-bromo-2-fluorophenyl)piperidine

Introduction to 3-(3-bromo-2-fluorophenyl)piperidine (CAS No. 1260885-63-9)

3-(3-bromo-2-fluorophenyl)piperidine, with the chemical formula C₉H₈BrFNO, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the aromatic ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery.

The CAS no. 1260885-63-9 of this compound uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of 3-(3-bromo-2-fluorophenyl)piperidine consists of a piperidine ring linked to a phenyl group substituted with a bromine atom at the 3-position and a fluorine atom at the 2-position. This specific arrangement contributes to its unique chemical and biological properties.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various biological pathways. The 3-(3-bromo-2-fluorophenyl)piperidine scaffold has shown promise in this regard, particularly in the inhibition of enzymes involved in cancer metabolism. Studies have demonstrated that compounds derived from this structure can interact with key targets such as kinases and transcription factors, modulating pathways critical for tumor growth and survival.

One of the most compelling aspects of 3-(3-bromo-2-fluorophenyl)piperidine is its versatility in medicinal chemistry. Researchers have leveraged its core structure to design derivatives with enhanced binding affinity and selectivity. For instance, modifications at the piperidine nitrogen or the aromatic ring have led to compounds with improved pharmacokinetic profiles. These advancements underscore the importance of this compound as a building block for next-generation therapeutics.

The fluoro substituent in 3-(3-bromo-2-fluorophenyl)piperidine plays a crucial role in its pharmacological activity. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding interactions with biological targets. By incorporating a fluorine atom at the 2-position of the phenyl ring, chemists can fine-tune these properties, leading to more effective drug candidates. This strategic use of fluorine chemistry is a hallmark of modern drug design approaches.

Similarly, the bromo substituent contributes to the unique characteristics of this compound. Bromine atoms can enhance binding interactions by increasing lipophilicity and influencing electronic properties at the binding site. In addition, brominated compounds are often more amenable to further derivatization, allowing for the exploration of diverse structural motifs. This flexibility makes 3-(3-bromo-2-fluorophenyl)piperidine an attractive candidate for medicinal chemists seeking novel therapeutic entities.

Recent studies have highlighted the potential of 3-(3-bromo-2-fluorophenyl)piperidine in addressing neurological disorders. Its ability to modulate neurotransmitter systems has been explored in preclinical models, suggesting its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its appeal as a potential treatment option for central nervous system disorders.

The synthesis of 3-(3-bromo-2-fluorophenyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitution at aromatic rings, and functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications.

In conclusion, 3-(3-bromo-2-fluorophenyl)piperidine (CAS no. 1260885-63-9) is a versatile and promising compound with significant applications in pharmaceutical research. Its unique structural features make it an ideal scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and targets, compounds like 3-(3-bromo-2-fluorophenyl)piperidine will remain at the forefront of drug discovery efforts.